Cas no 2137450-45-2 (7-Fluoro-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-2-carboxylic acid)

• Product Name: 7-Fluoro-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-2-carboxylic acid
• CAS No: 2137450-45-2
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 5277703
• Update Time: 2025-08-05

7-Fluoro-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-7-fluoro-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid
• 7-Fluoro-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-2-carboxylic acid
• 1H-Indole-1,2-dicarboxylic acid, 7-fluoro-2,3-dihydro-4-methyl-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H18FNO4/c1-8-5-6-10(16)12-9(8)7-11(13(18)19)17(12)14(20)21-15(2,3)4/h5-6,11H,7H2,1-4H3,(H,18,19)
• InChI Key： JXYXIVIVRFPPPH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1N(C(=O)OC(C)(C)C)C(C(=O)O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8

Additional information on 7-Fluoro-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-2-carboxylic acid

7-Fluoro-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2137450-45-2, known as 7-fluoro-4-methyl-1-(tert-butoxycarbonyl)-2,3-dihydroindole-2-carboxylic acid, is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The indole ring serves as a central scaffold, while the substituents at positions 7 (fluorine), 4 (methyl), and 1 (tert-butoxycarbonyl) confer unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise construction of this molecule through multi-step synthesis strategies. Researchers have employed methodologies such as Ullmann coupling, Mitsunobu reaction, and Stille coupling to achieve high yields and excellent stereocontrol. These techniques are pivotal in constructing the complex architecture of the molecule, particularly the tert-butoxycarbonyl (Boc) protecting group at position 1, which plays a critical role in subsequent transformations.

The fluorine atom at position 7 is a key feature of this compound, contributing to its electronic properties and bioavailability. Fluorinated compounds are increasingly valued in drug discovery due to their ability to enhance lipophilicity and improve pharmacokinetic profiles. Recent studies have demonstrated that fluorinated indole derivatives exhibit potent inhibitory activity against various enzyme targets, including kinases and proteases, making them promising candidates for therapeutic interventions.

The methyl group at position 4 further modulates the physical and chemical properties of the molecule. This substitution pattern is known to influence the molecule's solubility, stability, and interactions with biological systems. For instance, methyl substitution can enhance the molecule's resistance to metabolic degradation, thereby prolonging its half-life in vivo.

The presence of the tert-butoxycarbonyl (Boc) group at position 1 introduces a protecting group that is widely used in peptide synthesis and other organic transformations. This group can be readily removed under acidic or basic conditions, enabling versatile functionalization of the indole core. Recent research has explored the use of this compound as a precursor for generating bioactive peptides and small molecules with tailored activities.

In terms of biological activity, this compound has shown remarkable potential in several areas. Preclinical studies have highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its utility in anti-inflammatory therapies. Additionally, its fluorinated structure has been linked to enhanced brain penetration, making it a candidate for treating central nervous system disorders such as epilepsy and neurodegenerative diseases.

From a synthetic perspective, the construction of this compound involves a series of carefully designed steps to ensure high purity and structural integrity. The synthesis begins with the preparation of the indole core through cyclization reactions, followed by selective substitution at positions 7, 4, and 1. The introduction of the Boc group requires precise control over reaction conditions to avoid side reactions that could compromise the product's quality.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are now exploring environmentally friendly methods that reduce waste and minimize the use of hazardous reagents. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while reducing energy consumption.

In conclusion, 7-fluoro-4-methyl-1-(tert-butoxycarbonyl)-2,3-dihydroindole-2-carboxylic acid represents a cutting-edge molecule with significant potential in pharmaceutical research. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as a valuable tool for developing novel therapeutics. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to drug discovery and development.